4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine

• IUPAC Name: 4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine
• InChI: InChI=1S/C15H19FN6/c1-3-13-8-14(20-11(2)19-13)21-4-6-22(7-5-21)15-17-9-12(16)10-18-15/h8-10H,3-7H2,1-2H3
• InChI Key: PWVGHTRCFNWBEH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)C)N2CCN(CC2)C3=NC=C(C=N3)F
• Molecular Formula: C15H19FN6
• Molecular Weight: 302.35 g/mol
• CAS No.: 2549006-20-2

Description

Pyrimidine derivatives, such as 4-Chloro-6-ethyl-5-fluoropyrimidine and 4-Ethyl-5-fluoro-6-hydroxypyrimidine, are used as building blocks in the preparation of bio-active compounds. They have been used in the development of broad-spectrum triazole antifungal agents.

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of related compounds is analyzed using techniques like mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds are complex and involve multiple steps.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds are determined using various analytical techniques.

Scientific Research Applications

4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine has been studied for its potential applications in scientific research. It has been used to study the effects of oxidative stress on human cells, as well as to study the effects of anti-cancer drugs on cancer cells. It has also been used to study the effects of calcium channel blockers on cardiac cells. In addition, this compound has been used to study the effects of environmental pollutants on human cells.

Mechanism of Action

Target of Action

Similar compounds such as 4-ethyl-5-fluoro-6-hydroxypyrimidine and 4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline are used in the preparation of bio-active compounds such as broad-spectrum triazole antifungal agents . This suggests that the compound may target enzymes or proteins involved in fungal growth and reproduction.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine in laboratory experiments is that it is a relatively safe and non-toxic compound. It also has a wide range of biochemical and physiological effects, which makes it useful for studying a variety of biological processes. The main limitation of using this compound in laboratory experiments is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

The potential future directions for 4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine include further research into its biochemical and physiological effects, as well as its potential applications in drug development. In addition, research into its potential applications in the treatment of various diseases, such as cancer, could be explored. Finally, research into its potential applications in the production of biofuels could also be explored.

Synthesis Methods

4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine is synthesized from the reaction of 4-ethyl-2-methylpyrimidine (4EMP) with 4-(5-fluoropyrimidin-2-yl)piperazine (4FP). 4EMP is synthesized from the reaction of 4-ethyl-2-methylthiophene with 2-chloro-4-methylpyridine. 4FP is synthesized from the reaction of 5-fluoropyrimidine with piperazine. The reaction of 4EMP and 4FP yields this compound as the major product.

Safety and Hazards

The safety and hazards associated with related compounds depend on their specific chemical structure and biological activity.